N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H23N3O5S2/c1-29-16-7-10-18(20(13-16)30-2)19-14-31-22(23-19)24-21(26)15-5-8-17(9-6-15)32(27,28)25-11-3-4-12-25/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,23,24,26)
• InChI Key: UZQDOQNSJJXXQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)OC
• Molecular Formula: C22H23N3O5S2
• Molecular Weight: 473.6 g/mol

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as DMTB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMTB belongs to a class of compounds known as benzamides, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis Methods

The synthesis of compounds related to N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide involves multi-step processes starting from commercially available precursors. For instance, the creation of related thiazole and pyrrole compounds through chain heterocyclization and the Paal-Knorr method highlights the complexity of synthesizing such molecules. These methods provide a foundation for developing compounds with potential therapeutic applications (Vovk et al., 2010).

Anticancer Potential

Several studies have indicated the anticancer properties of related thiazole derivatives. For example, research on N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives underlines the significant potential of thiazole-based compounds in cancer treatment. These compounds have shown promising anticancer activity against various human cancer cell lines, emphasizing the importance of thiazole derivatives in developing new anticancer agents (Tiwari et al., 2017).

Antimicrobial Activity

Thiazole derivatives have also been reported to exhibit antimicrobial properties. The synthesis and evaluation of N-(2-(4-chlorophenyl)-4-oxothiazolidin-3-yl benzamide derivatives demonstrated antimicrobial activity against both gram-positive and gram-negative bacterial species, highlighting the potential of thiazole compounds as antimicrobial agents (Chawla, 2016).

Novel Applications in Material Science

The exploration of thiazole compounds extends beyond pharmaceuticals into material science. For example, thiadiazolo[3,4-c]pyridine derivatives have been investigated for their electrochromic properties, demonstrating potential applications in developing new materials for electronic devices. These studies reveal the versatility of thiazole and related compounds in various scientific applications (Ming et al., 2015).